2,6-Dimethylpiperidin-4-ol
Overview
Description
Synthesis Analysis
The synthesis of related piperidin-4-ols and their derivatives has been documented in the literature. For example, the synthesis and stereochemistry of diastereoisomeric 1,3-dimethylpiperidin-4-ols and related compounds have been explored, highlighting the methods for preparing such structures and their configurational analysis based on nuclear magnetic resonance (NMR) characteristics (Casy & Jeffery, 1972).
Molecular Structure Analysis
The molecular structure of piperidin-4-ol derivatives has been a subject of various studies. The analysis often involves X-ray diffraction and NMR spectroscopy to determine the configuration and conformation of these molecules. For instance, conformational analysis of 2,6-diarylpiperidin-4-one hydrazones by X-ray diffraction and NMR spectroscopy provides insights into the preferred conformations and stereochemistry of these compounds, which can be related to 2,6-dimethylpiperidin-4-ol (Sankar, Umamatheswari, & Pandiarajan, 2015).
Chemical Reactions and Properties
Piperidine derivatives undergo various chemical reactions, leading to a wide range of compounds with diverse properties. The reactivity can be influenced by the substituents on the piperidine ring. For example, the synthesis and characterization of 2,6-dimethyl-4-aminopyridine from 2,6-dimethylpyridine highlight the transformations possible with piperidine derivatives, which may be applicable to this compound (Liu Jun-teng, 2011).
Physical Properties Analysis
The physical properties of piperidine derivatives, including this compound, are crucial for understanding their behavior in different environments. These properties include melting points, boiling points, solubility, and crystalline structure. The study of 4,4'-, 5,5'-, and 6,6'-dimethyl-2,2'-bipyridyls with chloranilic acid provides comparative insights into the physical characteristics of dimethyl-substituted pyridines, which can be related to piperidine analogs (Bator et al., 2011).
Chemical Properties Analysis
The chemical properties of this compound, including acidity/basicity, reactivity with other chemicals, and stability, are important for its application in various fields. Studies on similar compounds, like the synthesis and reactivity of some 6-substituted-2,4-dimethyl-3-pyridinols, can provide valuable information on the chemical behavior and antioxidant properties of this compound derivatives (Wijtmans et al., 2004).
Scientific Research Applications
Antiarrhythmic Activity : A study showed that Alpha-[(diarylmethoxy)methyl]-1-piperidineethanols, which involve 2,6-dimethylpiperidine, exhibit significant antiarrhythmic activity. This activity is notably long-lasting, with the 2,6-dimethylpiperidine component being essential for this effect (Hoefle et al., 1991).
Antibacterial and Antioxidant Properties : N-acyl r-2,c-6-bis(4-methoxyphenyl)-c-3,t-3-dimethylpiperidin-4-ones, related to 2,6-dimethylpiperidin-4-ol, have been found to possess notable antibacterial and antioxidant properties. These compounds have potential for further development as pharmaceutical agents (Mohanraj & Ponnuswamy, 2017).
Synthetic Process for Industrial Production : The synthetic process for 2,6-dimethyl-4-aminopyridine, closely related to this compound, has been deemed suitable for industrial production. This process involves hydrogen peroxide oxidation, mixed acid nitration, and Pd/C-H2 reduction (Liu Jun-teng, 2011).
Stereochemistry and Conformational Energy : Studies on 2,6-cis-dimethylpiperidine, a compound related to this compound, have provided insights into its conformational energy and stereochemistry. This includes the discovery of a A(1,3) interaction leading to axial conformation (Chow, Colón, & Tam, 1968).
Biodegradation of 2,6-DMP : Mycobacterium neoaurum B5-4 has been found to effectively degrade 2,6-DMP (dimethylphenol), which is closely related to this compound. This finding is significant for the bioremediation of environments contaminated with 2,6-DMP, thereby protecting aquatic life (Ji et al., 2019).
Mechanism of Action
Target of Action
The primary target of 2,6-Dimethylpiperidin-4-ol is the CCR5 receptor . The CCR5 receptor is a protein on the surface of white blood cells that is involved in the immune system as it acts as a receptor for chemokines . This receptor is also one of the main co-receptors for HIV entry .
Mode of Action
This compound interacts with the CCR5 receptor, acting as an antagonist . This means it binds to the receptor and inhibits its function. The inhibition of the CCR5 receptor prevents HIV from entering the cell, thus blocking the infection .
Biochemical Pathways
The interaction of this compound with the CCR5 receptor affects the biochemical pathway of HIV infection. By blocking the CCR5 receptor, the compound prevents the virus from entering the cell and replicating. This disrupts the life cycle of the virus and helps to control the spread of the infection .
Pharmacokinetics
The compound’s solubility in dmso suggests that it may have good bioavailability
Result of Action
The result of the action of this compound is the inhibition of HIV infection. By blocking the CCR5 receptor, the compound prevents the virus from entering the cell . This can help to control the spread of the virus in the body and slow the progression of the disease .
properties
IUPAC Name |
2,6-dimethylpiperidin-4-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-5-3-7(9)4-6(2)8-5/h5-9H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEMVEYRBXJCBBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC(N1)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50376308 | |
Record name | 2,6-dimethylpiperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4733-70-4 | |
Record name | 2,6-dimethylpiperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50376308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dimethyl-piperidin-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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